Ethyl 4-[({[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[3-(2,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C25H23N3O4S2/c1-4-32-24(31)17-7-9-18(10-8-17)26-21(29)14-34-25-27-19-11-12-33-22(19)23(30)28(25)20-13-15(2)5-6-16(20)3/h5-13H,4,14H2,1-3H3,(H,26,29)
• InChI Key: SOXNSORQNAEFBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=C(C=CC(=C4)C)C)SC=C3
• Molecular Formula: C25H23N3O4S2
• Molecular Weight: 493.6 g/mol

Description

“Ethyl 4-[({[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetyl)amino]benzoate” is a complex organic compound. It contains a thiophene ring, which is a five-membered heterocyclic compound containing a sulfur atom. This compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. Pyrimidine derivatives have been broadly applied in therapeutic disciplines due to their high degree of structural diversity.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research has demonstrated the use of related chemical structures in the synthesis of various heterocyclic systems, which are crucial in the development of pharmaceuticals. For example, the preparation of 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and thiazolo[3,2-a]pyrimidin-5-ones from compounds with similar structural motifs emphasizes the versatility of these chemical frameworks in generating biologically active heterocycles (Lovro Selič et al., 1997; Gorazd Soršak et al., 1998). These syntheses are important for creating compounds that can be further tested for various pharmacological activities.

Potential Antimicrobial Agents

In the realm of antimicrobial research, derivatives of similar compounds have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, quinazoline derivatives have been explored for their potential as antimicrobial agents, demonstrating the chemical framework's utility in developing new therapies for infectious diseases (N. Desai et al., 2007). Additionally, the exploration of pyrimidine derivatives for anti-HIV-1 activity highlights the potential of these compounds in antiviral research, with certain derivatives showing virus-inhibiting properties in vitro (M. Novikov et al., 2004).